Cas no 1002255-38-0 (N-(2-ethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2-ethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1002255-38-0
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 6321790
• PubChem ID: 8555036
• Update Time: 2025-07-19

N-(2-ethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-(2-ethylphenyl)-4-methoxy-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxamide
• 1002255-38-0
• N-(2-ethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide
• F2213-0291
• AKOS004953150

• Inchi： 1S/C21H21N3O3/c1-4-15-10-6-7-11-16(15)22-21(26)20-18(27-3)13-19(25)24(23-20)17-12-8-5-9-14(17)2/h5-13H,4H2,1-3H3,(H,22,26)
• InChI Key： QYIJCTCVEKEYIS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(N(C2C=CC=CC=2C)N=C1C(NC1C=CC=CC=1CC)=O)=O

Computed Properties

• Exact Mass: 363.15829154g/mol
• Monoisotopic Mass: 363.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-ethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of N-(2-ethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1002255-38-0)

The compound N-(2-ethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, identified by its CAS No. 1002255-38-0, is a specialized organic molecule with a unique structural framework. This pyridazine derivative has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. The presence of both methoxy and carboxamide functional groups in its structure makes it a versatile candidate for further chemical modifications and biological evaluations.

In recent years, the scientific community has shown growing interest in pyridazine-based compounds, particularly those with N-substituted carboxamide moieties. These compounds are often explored for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The CAS No. 1002255-38-0 compound, with its distinct 2-ethylphenyl and 2-methylphenyl substituents, offers a promising scaffold for designing novel therapeutic agents. Researchers are particularly intrigued by its potential to modulate enzyme activity and interact with biological targets.

The synthesis of N-(2-ethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's solubility and stability under various conditions are also critical factors for its practical applications, making it a subject of ongoing research in formulation science.

From an industrial perspective, the demand for high-purity specialty chemicals like CAS No. 1002255-38-0 is on the rise. Companies engaged in custom synthesis and contract research are increasingly focusing on such compounds to meet the needs of pharmaceutical and biotechnology sectors. The compound's molecular weight and logP value are key parameters considered during drug design, as they influence bioavailability and pharmacokinetics.

Environmental and regulatory aspects of N-(2-ethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide are also under scrutiny. With the global emphasis on green chemistry, researchers are exploring eco-friendly synthesis routes and biodegradable alternatives for such compounds. The compound's toxicity profile and environmental impact are being evaluated to ensure compliance with international safety standards.

In conclusion, CAS No. 1002255-38-0 represents a fascinating area of study in modern chemistry. Its unique structure and potential applications make it a valuable asset for both academic and industrial research. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in the development of next-generation therapeutics and materials.